(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(5-(thiophen-2-yl)-1H-pyrazol-3-yl)methanone

• IUPAC Name: (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(5-thiophen-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C19H19N3O3S/c1-24-16-8-12-5-6-22(11-13(12)9-17(16)25-2)19(23)15-10-14(20-21-15)18-4-3-7-26-18/h3-4,7-10H,5-6,11H2,1-2H3,(H,20,21)
• InChI Key: JIDYEUZLJVTPFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)C3=NNC(=C3)C4=CC=CS4)OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 1239060-11-7

Description

(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(5-(thiophen-2-yl)-1H-pyrazol-3-yl)methanone is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• New Benzylisoquinoline Alkaloids : Research has identified new benzylisoquinoline alkaloids from Beilschmiedia brevipes, showcasing the diversity of naturally occurring compounds with isoquinoline structures and their potential for various applications (Pudjiastuti et al., 2010). These studies often focus on the synthesis and structural elucidation of novel compounds, which can lead to the discovery of new drugs or materials.

• Isoquinoline Derivatives and Heterocyclic Chemistry : The unexpected products from diazotization of aminoisoquinolines highlight the complexity of reactions involving isoquinoline structures, offering insights into new synthetic pathways that could be applicable for designing compounds with specific functions (Miller et al., 1996).

Biological Activities and Applications

• Antileishmanial Activity : Synthesis and testing of indoloquinones containing fused benzothiazole rings have shown good inhibitory activity against Leishmania species, indicating potential applications in developing new antiparasitic drugs (Tapia et al., 2002).

• Anticancer Properties : Tetrahydroisoquinoline derivatives have been evaluated for their anticancer effects, with certain compounds demonstrating significant cytotoxicity against cancer cell lines. This suggests potential applications in cancer therapy, where specific structural features of these compounds could be exploited to target cancer cells (Xu et al., 2021).

Material Science and Catalysis

• Complex Formation and Coordination Chemistry : Studies on the synthesis and crystal structure of isoquinoline derivatives complexed with metal ions provide valuable information for materials science, especially in the design of novel coordination compounds with specific electronic or catalytic properties (Sokol et al., 2011).